1,3,5-Triazatetracyclo[3.3.1.03,9.07,9]nonane(9CI)

• CAS No.: 415722-62-2
• Molecular Formula: C6H9N3
• Molecular Weight: 123.16 g/mol
• IUPAC Name: 1,3,5-triazatetracyclo[3.3.1.03,9.07,9]nonane
• InChI: InChI=1S/C6H9N3/c1-5-2-8-4-9-3-7(1)6(5,8)9/h5H,1-4H2
• InChI Key: GRGWHGUOJAPTGQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN3C24N1CN4C3

Description

1,3,5-Triazatetracyclo[3.3.1.0³,⁹.0⁷,⁹]nonane (9CI) is a nitrogen-rich polycyclic compound characterized by a tetracyclic framework with three nitrogen atoms embedded in its structure. The "9CI" designation indicates its nomenclature alignment with the ninth collective index of Chemical Abstracts Service (CAS).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3,5-Triazatetracyclo[3.3.1.03,9.07,9]nonane(9CI) typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to facilitate the formation of the tricyclic structure .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can be employed to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

1,3,5-Triazatetracyclo[3.3.1.03,9.07,9]nonane(9CI) undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents to yield reduced forms of the compound.

Substitution: The nitrogen atoms in the structure can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Halogenating agents or nucleophiles under controlled temperature and pressure.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

1,3,5-Triazatetracyclo[3.3.1.03,9.07,9]nonane(9CI) has several applications in scientific research:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,3,5-Triazatetracyclo[3.3.1.03,9.07,9]nonane(9CI) involves its interaction with specific molecular targets. The nitrogen atoms in the structure can form coordination complexes with metal ions, influencing various biochemical pathways. The compound’s unique structure allows it to interact with enzymes and receptors, modulating their activity .

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between 1,3,5-Triazatetracyclo[3.3.1.0³,⁹.0⁷,⁹]nonane (9CI) and related azabicyclo derivatives:

Compound	Structure	Nitrogen Positions	Key Activities/Properties	Synthesis Method	References
1,3,5-Triazatetracyclo[3.3.1.0³,⁹.0⁷,⁹]nonane (9CI)	Tetracyclic with 3 N atoms	1, 3, 5	Inferred: Potential for receptor modulation due to structural complexity.	Likely requires multi-step cyclization (extrapolated).
3,7,9-Triazabicyclo[3.3.1]nonane	Bicyclic with 3 N atoms	3, 7, 9	High sigma-2 receptor affinity; used in synthetic intermediates .	Dimerization of α,β-unsaturated carbonyl compounds.
1,3,5,7-Tetraazabicyclo[3.3.1]nonane	Bicyclic with 4 N atoms	1, 3, 5, 7	Antithrombotic activity; substituents (e.g., tetradecyl) enhance lipophilicity .	Multi-component cyclization (specifics unreported).
3,7-Diazabicyclo[3.3.1]nonane	Bicyclic with 2 N atoms	3, 7	Antiarrhythmic, antiplatelet, and nicotinic receptor modulation .	Hydrolysis of diones or alkylation of amines .
8-Azatetracyclo[4.3.0.0³,⁹.0⁴,⁷]nonane	Tetracyclic with 1 N atom	8	Inferred: Structural rigidity; used as a building block in intermediates .	Not explicitly described.

Key Observations

Structural Complexity: The tetracyclic framework of 1,3,5-Triazatetracyclo[3.3.1.0³,⁹.0⁷,⁹]nonane introduces greater conformational rigidity compared to bicyclic analogs like 3,7,9-triazabicyclo[3.3.1]nonane. This may enhance binding specificity to biological targets but complicate synthesis .

Nitrogen Positioning: The placement of nitrogen atoms significantly impacts pharmacological activity. For example, 3,7-diazabicyclo[3.3.1]nonane derivatives target nicotinic acetylcholine receptors, while 3,7,9-triazabicyclo analogs show sigma-2 receptor affinity .

Synthetic Challenges: Triazatetracyclo derivatives likely require advanced cyclization strategies, whereas bicyclic compounds (e.g., 3,7-diazabicyclo[3.3.1]nonane) are synthesized via hydrolysis or alkylation, as noted in and .

Substituent Effects: Functionalization (e.g., Boc groups in 9-Boc-3-oxa-7,9-diazabicyclo[3.3.1]nonane) alters solubility and stability, suggesting that derivatives of the target compound could be tailored for specific applications .